Cas no 1823848-94-7 (2-(3-Ethylphenyl)propanenitrile)

• Product Name: 2-(3-Ethylphenyl)propanenitrile
• CAS No: 1823848-94-7
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 5806933
• PubChem ID: 130135043
• Update Time: 2025-10-24

2-(3-Ethylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1823848-94-7
• 2-(3-ethylphenyl)propanenitrile
• EN300-1838507
• 2-(3-Ethylphenyl)propanenitrile

• Inchi： 1S/C11H13N/c1-3-10-5-4-6-11(7-10)9(2)8-12/h4-7,9H,3H2,1-2H3
• InChI Key： WRYPFWHMRXWCBA-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(3-Ethylphenyl)propanenitrile

Introduction to 2-(3-Ethylphenyl)propanenitrile (CAS No. 1823848-94-7)

2-(3-Ethylphenyl)propanenitrile, with the CAS number 1823848-94-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of nitriles and is characterized by its aromatic ring and ethyl substituent, which contribute to its distinct physical and chemical properties.

The molecular formula of 2-(3-Ethylphenyl)propanenitrile is C₁₀H₁₁N, and its molecular weight is approximately 149.20 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 195°C. Its solubility in water is low, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of pharmaceutical research, 2-(3-Ethylphenyl)propanenitrile has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(3-Ethylphenyl)propanenitrile exhibited potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory conditions.

Beyond pharmaceutical applications, 2-(3-Ethylphenyl)propanenitrile has also been investigated for its use in materials science. Its aromatic structure and nitrile functionality make it an attractive building block for the synthesis of polymers with enhanced mechanical and thermal properties. A research group at the University of California, Berkeley, demonstrated that copolymers containing 2-(3-Ethylphenyl)propanenitrile units exhibited improved tensile strength and thermal stability compared to traditional polymers. These findings have significant implications for the development of advanced materials for use in industries such as automotive, aerospace, and electronics.

In the field of chemical synthesis, 2-(3-Ethylphenyl)propanenitrile serves as a versatile starting material for a wide range of reactions. Its reactivity can be tuned by modifying the substituents on the aromatic ring or by introducing functional groups to the nitrile moiety. For example, researchers at the Max Planck Institute for Chemical Energy Conversion have utilized 2-(3-Ethylphenyl)propanenitrile as a key intermediate in the synthesis of novel catalysts for hydrogenation reactions. These catalysts have shown high activity and selectivity under mild conditions, opening up new avenues for sustainable chemical processes.

The safety profile of 2-(3-Ethylphenyl)propanenitrile is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings.

In conclusion, 2-(3-Ethylphenyl)propanenitrile (CAS No. 1823848-94-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a valuable tool in modern chemistry. As advancements in synthetic methods and application areas continue to evolve, the role of 2-(3-Ethylphenyl)propanenitrile is likely to expand further, contributing to breakthroughs in various scientific disciplines.